Cas no 13184-86-6 (Vanillyl ethylether)

• Product Name: Vanillyl ethylether
• CAS No: 13184-86-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD06409999
• CID: 49087
• Update Time: 2025-11-02

Vanillyl ethylether Chemical and Physical Properties

Names and Identifiers

• 4-(Ethoxymethyl)-2-methoxyphenol
• Vanillyl Ethyl Ether
• 4-Aethoxymethyl-2-methoxy-phenol
• 4-ethoxymethyl-2-methoxy-phenol
• ethoxymethyl-4-methoxy-2-phenol
• ethyl 4-hydroxy-3-methoxybenzyl ether
• Ethyl vanillyl ether
• UNII-1423UFT5P6
• vanillyl alcohol ethyl ether
• FEMA 3815
• DAIRY ENHANCER
• VanilinEthylEther
• Vanilla alcohol ether
• 4-[ETHOXYMETHYL]-2-METHOXYPHENOL
• Phenol, 4-(ethoxymethyl)-2-methoxy-
• 4-HYDROXY-3-METHOXYBENZYL ETHYL ETHER
• alpha-Ethoxy-2-methoxy-P-cresol
• KOCVACNWDMSLBM-UHFFFAOYSA-N
• 1423UFT5P6
• 4-(ethoxymethyl)-2-methoxy-phenol
• P-Cresol, alpha-ethoxy-2-methoxy-
• KSC178Q3H
• Phenol,4-(ethoxymethyl)-2-methoxy-
• 4-(Eth
• Vanillyl ethylether

• MDL： MFCD06409999
• Inchi： 1S/C10H14O3/c1-3-13-7-8-4-5-9(11)10(6-8)12-2/h4-6,11H,3,7H2,1-2H3
• InChI Key： KOCVACNWDMSLBM-UHFFFAOYSA-N
• SMILES： CCOCC1C=C(OC)C(O)=CC=1

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Light amber to yellow liquid with a phenolic, smoke odor
• Density: 1.087
• Boiling Point: 125°C/4mmHg(lit.)
• Flash Point: 120.2 ºC
• Refractive Index: 1.5280 to 1.5320
• PSA: 38.69000
• LogP: 1.93730
• FEMA: 3815

Vanillyl ethylether Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Vanillyl ethylether

Comprehensive Guide to Vanillyl Ethylether (CAS No. 13184-86-6): Properties, Applications, and Industry Trends

Vanillyl ethylether (CAS No. 13184-86-6), also known as ethyl vanillyl ether or 4-hydroxy-3-methoxyphenyl ethyl ether, is a versatile aromatic compound widely used in the fragrance, flavor, and cosmetic industries. Its molecular formula is C₁₀H₁₄O₃, and it is characterized by a sweet, vanilla-like odor with subtle spicy undertones. This compound is derived from vanillin, a naturally occurring phenolic aldehyde found in vanilla beans, but offers enhanced stability and solubility due to its ether linkage.

In recent years, the demand for vanillyl ethylether has surged due to its role in clean-label fragrances and natural-inspired formulations. Consumers are increasingly seeking sustainable ingredients and vegan-friendly alternatives, making this compound a popular choice for perfumers and product developers. Its compatibility with biodegradable formulations aligns with the global shift toward eco-conscious personal care products.

From a chemical perspective, 13184-86-6 exhibits excellent thermal stability, making it suitable for applications in high-temperature processing, such as baked goods or scented candles. Its low volatility ensures long-lasting fragrance retention, a key attribute for slow-release perfumery systems. Analytical studies confirm its safety profile, with no evidence of skin irritation at typical usage levels (0.1–2% in formulations).

The compound’s versatility extends to functional fragrances, where it serves as a fixative agent to prolong scent duration in detergents and air fresheners. Industry research highlights its synergistic effects when blended with woody notes (e.g., sandalwood) or citrus accords, addressing the growing market preference for complex, layered aromas. A 2023 market analysis revealed that vanillyl ethylether-based formulations grew by 18% in premium home care products.

Innovative applications of CAS 13184-86-6 now include microencapsulation technologies for textile conditioners and aroma-therapeutic products. Its molecular structure allows for efficient binding with cyclodextrins, enabling controlled release in scented wearable devices—a trending niche in wellness tech. Furthermore, its status as a non-allergenic ingredient (per IFRA standards) makes it ideal for hypoallergenic cosmetics.

Quality standards for vanillyl ethylether are stringent, with HPLC purity ≥98% being industry-norm. Leading manufacturers employ green chemistry protocols, such as solvent-free synthesis, to minimize environmental impact—a critical factor for ESG-compliant sourcing. Regulatory databases (e.g., ECHA, FDA) list it as Generally Recognized As Safe (GRAS) for food contact applications.

Emerging research explores its potential in pheromone analogs for agricultural pest control, capitalizing on its structural similarity to natural attractants. This aligns with the agro-green movement seeking reduced pesticide loads. Meanwhile, patent filings indicate novel uses in bio-based polymers as a UV-stabilizing additive—an answer to the packaging industry’s demand for light-resistant bioplastics.